Cas no 14002-08-5 ((cyclohexylmethyl)(ethyl)amine)

• Product Name: (cyclohexylmethyl)(ethyl)amine
• CAS No: 14002-08-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 834887
• PubChem ID: 11171028
• Update Time: 2026-04-29

(cyclohexylmethyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclohexylmethyl)ethanamine
• (CYCLOHEXYLMETHYL)ETHYLAMINE
• Cyclohexanemethanamine, N-ethyl-
• ACMC-20mxgc
• Aethyl-cyclohexylmethyl-amin
• CTK0H0197
• cyclohexylmethyl-ethyl-amine
• cyclohexyl-N-ethylcarboxamide
• Hexahydrobenzoesaeure-aethylamid
• N-(cyclohexylmethyl)-N-ethylamine
• N-Aethyl-cyclohexancarbamid
• N-cyclohexylmethyl-ethylamine
• N-Ethyl-cyclohexan-carboxamid
• N-ethylcyclohexanemethylamine
• N-ethylcyclohexylmethylamine
• N-ethyl-N-< (3-hydroxyphenyl)methyl> amine
• SureCN61528
• UKRORGSYN-BB BBV-086046
• N-ethylCyclohexanemethanamine
• (cyclohexylmethyl)ethylamine(SALTDATA: HCl)
• (cyclohexylmethyl)(ethyl)amine

• Inchi： InChI=1S/C9H19N/c1-2-10-8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3
• InChI Key： XQWSLHIYGMOJHI-UHFFFAOYSA-N
• SMILES： CCNCC1CCCCC1

Computed Properties

• Exact Mass: 141.15187
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (cyclohexylmethyl)(ethyl)amine

Introduction to (Cyclohexylmethyl)(Ethyl)amine (CAS No. 14002-08-5)

(Cyclohexylmethyl)(ethyl)amine (CAS No. 14002-08-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as N-cyclohexyl-N-ethylmethanamine, is characterized by its unique molecular structure, which consists of a cyclohexyl ring, an ethyl group, and an amine functional group. These structural features endow it with a range of chemical properties that make it valuable for various applications.

The chemical formula of (cyclohexylmethyl)(ethyl)amine is C₁₀H₂₁N, and its molecular weight is approximately 155.27 g/mol. The compound is typically a colorless liquid with a mild amine odor. It is soluble in water and many organic solvents, which enhances its utility in both laboratory and industrial settings.

Recent research has highlighted the potential of (cyclohexylmethyl)(ethyl)amine in several areas. In the field of pharmaceuticals, this compound has been explored as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported the use of (cyclohexylmethyl)(ethyl)amine as a key intermediate in the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, making it a promising candidate for further drug development.

In addition to its pharmaceutical applications, (cyclohexylmethyl)(ethyl)amine has shown promise in the area of materials science. A recent study in *Advanced Materials* investigated the use of this compound as a functional monomer in the synthesis of advanced polymers. The researchers demonstrated that (cyclohexylmethyl)(ethyl)amine can be polymerized to form materials with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The synthetic versatility of (cyclohexylmethyl)(ethyl)amine is another factor contributing to its widespread use. It can be synthesized through various methods, including the reaction of cyclohexylmethyl chloride with ethylamine or the reductive amination of cyclohexylmethyl ketone with ethylamine. These synthetic routes are well-documented and can be adapted to produce the compound on both laboratory and industrial scales.

From an environmental perspective, (cyclohexylmethyl)(ethyl)amine has been evaluated for its toxicity and environmental impact. Studies have shown that it has low acute toxicity and is not classified as a hazardous substance under current regulations. However, like many organic compounds, it should be handled with care to avoid exposure and environmental contamination.

In conclusion, (cyclohexylmethyl)(ethyl)amine (CAS No. 14002-08-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an important building block for the development of new materials and pharmaceuticals. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing technology and improving human health.